Cas no 85850-00-6 (Tambjamine A)

Tambjamine A structure
Tambjamine A structure
Product Name:Tambjamine A
CAS No:85850-00-6
MF:C10H11N3O
MW:189.213841676712
CID:2030832
PubChem ID:135610508
Update Time:2025-04-21

Tambjamine A Chemical and Physical Properties

Names and Identifiers

    • Tambjamine A
    • 54NXH97KX7
    • SCHEMBL16431350
    • (1Z)-1-[3-Methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methanamine
    • Methanamine, 1-[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]-,
    • (Z)-[3-methoxy-5-(1H-pyrrol-2-yl)pyrrol-2-ylidene]methanamine
    • 85850-00-6
    • Inchi: 1S/C10H11N3O/c1-14-10-5-8(13-9(10)6-11)7-3-2-4-12-7/h2-6,11-13H,1H3/b11-6+
    • InChI Key: TYAYSLOZEHMAII-IZZDOVSWSA-N
    • SMILES: O(C)C1C=C(C2=CC=CN2)NC=1/C=N/[H]

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.7Ų
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